N~1~-(3,4-difluorophenyl)-2-[5-(4-fluoro-3-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[5-(4-fluoro-3-methylanilino)-7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C21H17F3N6O2/c1-11-7-13(3-5-15(11)22)27-20-25-12(2)8-18-28-29(21(32)30(18)20)10-19(31)26-14-4-6-16(23)17(24)9-14/h3-9H,10H2,1-2H3,(H,25,27)(H,26,31)
• InChI Key: ZLYWPSCFFFEGQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(C(=O)N2C(=N1)NC3=CC(=C(C=C3)F)C)CC(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C21H17F3N6O2
• Molecular Weight: 442.4 g/mol

Description

N~1~-(3,4-difluorophenyl)-2-[5-(4-fluoro-3-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C21H17F3N6O2 and its molecular weight is 442.402. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging

A notable application of compounds similar to N1-(3,4-difluorophenyl)-2-[5-(4-fluoro-3-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide is in radioligand imaging. These compounds have been used in the synthesis of selective ligands for the translocator protein (18 kDa), which is significant in positron emission tomography (PET) imaging for studying brain disorders and inflammation (Dollé et al., 2008).

Anticancer and Antimicrobial Activities

These compounds are also significant in the development of anticancer and antimicrobial agents. They have shown potential in inhibiting tumor growth in various models, highlighting a unique mechanism of action, especially in tubulin inhibition (Zhang et al., 2007). Additionally, some derivatives have displayed antimicrobial activities (Riyadh, 2011).

Antimalarial Effects

Research has also explored the antimalarial properties of these compounds, with several derivatives showing activity against Plasmodium berghei in mice (Werbel et al., 1973). This indicates potential applications in the development of new antimalarial therapies.

Adenosine Receptor Probes

These compounds have been utilized as molecular probes for the A2A adenosine receptor. This application is crucial in studying the receptor's role in various physiological processes and in drug discovery (Kumar et al., 2011).

Antiasthma Agents

Some derivatives have shown activity as mediator release inhibitors, indicating potential as antiasthma agents. This is particularly significant in the context of developing new therapeutic options for asthma (Medwid et al., 1990).